Cas no 2034227-41-1 (2-chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide)

• Product Name: 2-chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide
• CAS No: 2034227-41-1
• MF: C₁₅H₁₁ClFN₅O
• MW: 331.732144594193
• CID: 5797682
• PubChem ID: 119105042
• Update Time: 2025-06-29

2-chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide
• F6560-2361
• AKOS026698749
• 2-chloro-4-fluoro-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
• 2034227-41-1
• 2-chloro-4-fluoro-N-[(1-pyridin-4-yltriazol-4-yl)methyl]benzamide
• 2-chloro-4-fluoro-N-{[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

• Inchi： 1S/C15H11ClFN5O/c16-14-7-10(17)1-2-13(14)15(23)19-8-11-9-22(21-20-11)12-3-5-18-6-4-12/h1-7,9H,8H2,(H,19,23)
• InChI Key： SZRMTODGZICFHP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC1=CN(C2C=CN=CC=2)N=N1)=O)F

Computed Properties

• Exact Mass: 331.0636158g/mol
• Monoisotopic Mass: 331.0636158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide

Professional Introduction to 2-Chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide (CAS No. 2034227-41-1)

2-Chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034227-41-1, represents a pinnacle of molecular design aimed at enhancing therapeutic efficacy and specificity. The structural features of this molecule, particularly its 2-chloro and 4-fluoro substituents, combined with the presence of a N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl} moiety, make it a promising candidate for further exploration in drug development.

The benzamide core of this compound is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. The incorporation of halogen atoms at the 2nd and 4th positions of the benzene ring introduces additional electronic properties that can modulate the compound's binding affinity and metabolic stability. This strategic placement of electronegative atoms is a common tactic in the design of bioactive molecules, as it can enhance both the potency and selectivity of the drug candidate.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic structures to improve pharmacological profiles. The triazole ring in the N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl} group is a particularly interesting feature, as it has been shown to enhance binding interactions with biological targets due to its ability to form multiple hydrogen bonds. This structural motif is also known for its stability under various physiological conditions, which is crucial for ensuring the compound's efficacy upon administration.

The pyridine ring present in the same moiety further contributes to the compound's complexity and potential bioactivity. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological disorders, infectious diseases, and cancer. The combination of these structural elements—chloro, fluoro, benzamide, pyridine, and triazole—creates a molecule with a rich interplay of electronic and steric effects that can be fine-tuned to optimize drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These computational studies have been instrumental in guiding experimental efforts aimed at optimizing the pharmacological properties of 2-Chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide. By leveraging molecular modeling techniques, scientists have been able to identify key residues on biological targets that interact with this compound, providing valuable insights into its mechanism of action.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and fluoro substituents typically involves halogenation reactions under controlled conditions, while the incorporation of the triazole ring often requires cycloaddition reactions between azides and alkynes. The final step involves connecting these moieties to form the benzamide core through amide bond formation.

Ongoing research into 2-Chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide is exploring its potential applications in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The unique combination of structural features makes it a versatile scaffold for further derivatization aimed at enhancing its therapeutic index.

The development of novel drug candidates like 2-Chloro-4-fluoro-N-{1-(pyridin-4-yll)-1H-l,-2,-3-triazol-l,-4-ylmethyl}benzamide underscores the importance of innovative molecular design in addressing unmet medical needs. As our understanding of biological systems continues to evolve，so does our ability to create molecules that can precisely modulate these systems for therapeutic benefit. The continued exploration of this compound holds promise for future breakthroughs in drug discovery and development.